Cas no 112506-90-8 (9H-Purine,6-chloro-9-(5-deoxy-b-D-ribofuranosyl)-)
112506-90-8 structure
Product Name:9H-Purine,6-chloro-9-(5-deoxy-b-D-ribofuranosyl)-
CAS No:112506-90-8
MF:C10H11ClN4O3
MW:270.672340631485
CID:129802
PubChem ID:29924995
Update Time:2025-04-19
9H-Purine,6-chloro-9-(5-deoxy-b-D-ribofuranosyl)- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purine,6-chloro-9-(5-deoxy-b-D-ribofuranosyl)-
- 6-CHLORO-9-(5-DEOXY-D-RIBOFURANOSYL)PURINE
- (5R)-5-(6-chloro-purin-9-yl)-L-2,5-anhydro-1-deoxy-ribitol
- (5R)-5-(6-Chlor-purin-9-yl)-L-2,5-anhydro-1-desoxy-ribit
- 9H-PURINE, 6-CHLORO-9-(5-DEOXY-.BETA.-D-RIBOFURANOSYL)-
- 112506-90-8
- (2R,3R,4S,5R)-2-(6-chloro-9H-purin-9-yl)-5-methyloxolane-3,4-diol
- (2R,3R,4S,5R)-2-(6-Chloro-9H-purin-9-yl)-5-methyltetrahydrofuran-3,4-diol
- (2R,3R,4S,5R)-2-(6-chloropurin-9-yl)-5-methyloxolane-3,4-diol
-
- Inchi: 1S/C10H11ClN4O3/c1-4-6(16)7(17)10(18-4)15-3-14-5-8(11)12-2-13-9(5)15/h2-4,6-7,10,16-17H,1H3/t4-,6-,7-,10-/m1/s1
- InChI Key: FNKXGGWNDAGFGG-KQYNXXCUSA-N
- SMILES: ClC1C2=C(N=CN=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](C)O1)O)O
Computed Properties
- Exact Mass: 270.05200
- Monoisotopic Mass: 270.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 93.3A^2
Experimental Properties
- Refractive Index: 1.812
- PSA: 93.29000
- LogP: 0.11880
9H-Purine,6-chloro-9-(5-deoxy-b-D-ribofuranosyl)- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
112506-90-8 (9H-Purine,6-chloro-9-(5-deoxy-b-D-ribofuranosyl)-) Related Products
- 5399-87-1((2R,3R,4S,5R)-2-(6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol)
- 2004-07-1(2-Amino-6-chloropurine-9-b-D-riboside)
- 415705-32-7((2S,3S,4R,5S)-2-(6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol)
- 205171-05-7(6-Chloro-9-(2-C-methyl-beta-D-ribofuranosyl)-9H-purine)
- 13276-52-3((2R,3R,4S,5R)-2-(2,6-dichloro-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol)
- 34793-10-7(2-Amino-6-chloropurine riboside)
- 2004-06-0(6-Chloropurine riboside)
- 37390-66-2(2,6-Dichloro-9-(2'-deoxy-b-D-ribofuranosyl)purine)
- 313477-85-9((2R,3R,4S,5R)-2-(6-chloro-2-iodo-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol)
- 120503-34-6(2-Furanmethanol,5-(6-chloro-9H-purin-9-yl)tetrahydro-, (2S,5R)-)
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